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Compound of Interest

Compound Name: T-0509

Cat. No.: B1681855

Disclaimer: The identifier "T-0509" is not a standard chemical name. However, "UN 0509"
designates "Smokeless Powder," a propellant explosive. This guide provides safety protocols
for handling smokeless powder in a laboratory environment based on this identification. It is
crucial to confirm the identity of any substance before handling and to consult the specific
Safety Data Sheet (SDS) provided by the manufacturer.

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals engaged in the handling of T-0509 (Smokeless
Powder). The following procedural guidance is intended to answer specific operational
guestions and establish safe laboratory practices.

Personal Protective Equipment (PPE) and Hazard
Summary

Proper PPE is the primary barrier against exposure and injury. The level of PPE should be
determined by a thorough hazard assessment for the specific procedures being performed.[1]
Handling of smokeless powder, an explosive and flammable solid, necessitates stringent safety
measures.[2][3]

Quantitative Hazard Data Summary
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Hazard Classification

Details

Protective Measures

Division 1.4C: Presents no

Do not subject to shock,

friction, grinding, or impact.[2]

Explosive o [3] Keep away from heat,
significant blast hazard.
sparks, open flames, and other
ignition sources.[2][3][4]
Store in a cool, dry, well-
- Extremely flammable; burns ventilated area away from
Flammability

rapidly and vigorously.[4]

combustible materials.[2][4]

Use non-sparking tools.[2]

Health Hazards

Harmful if swallowed. Causes
serious eye irritation. May
cause an allergic skin reaction.
May cause damage to organs
through prolonged or repeated
exposure.[2] Contains
nitroglycerin, which can cause
headache, nausea, and a drop
in blood pressure upon
inhalation, skin contact, or

ingestion.[5]

Avoid breathing dust.[2][5]
Avoid contact with skin and
eyes.[2] Do not eat, drink, or

smoke when handling.[3][5]

Environmental Hazards

Toxic to aquatic life with long-
lasting effects.[3][6]

Avoid release to the
environment.[3] Dispose of
waste according to regulations,

not in drains or waterways.[6]

Recommended Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles.[2][7] A face shield
may be required for tasks with

a high risk of splashing.[7]

Protects against airborne
particles and accidental

splashes.

Skin Protection

Chemical-resistant, flame-
retardant lab coat or coveralls.
[2] Impermeable gloves (e.g.,
nitrile).[2][7]

Prevents skin contact with the
powder and protects from fire

hazards.

Respiratory Protection

Use in a well-ventilated area or
under a fume hood.[2][8][9] If
ventilation is inadequate and
dust is generated, an N95 or
higher-level respirator may be

necessary.[2][3][9]

Minimizes inhalation of

hazardous dust.

Footwear

Closed-toe shoes.[1][7]

Protects feet from spills and

falling objects.

Experimental Protocols: Handling and Disposal

Handling Protocol

e Preparation:

o Designate a clean, uncluttered area for handling, away from heat, flames, and electrical

equipment.[4][5]

o Ensure an emergency eye wash station and safety shower are accessible.[3]

o Ground/bond all containers and receiving equipment to prevent static discharge.[3]

o Assemble all necessary non-sparking tools and equipment.[2]

e Weighing and Transfer:

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://monroetn.gov/wp-content/uploads/2024/10/Gun-Powder.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://monroetn.gov/wp-content/uploads/2024/10/Gun-Powder.pdf
https://monroetn.gov/wp-content/uploads/2024/10/Gun-Powder.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://monroetn.gov/wp-content/uploads/2024/10/Gun-Powder.pdf
https://aircleansystems.com/application-notes/powder-handling
https://www.scribd.com/document/831575047/Powder-Safety
https://monroetn.gov/wp-content/uploads/2024/10/Gun-Powder.pdf
https://www.alliantpowder.com/downloads/sds/PowerProSeries.pdf
https://www.scribd.com/document/831575047/Powder-Safety
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://hodgdonpowderco.com/wp-content/uploads/2023/04/Accurate_General_Safety.pdf
https://www.claygame.co.uk/powder-safety-information-35
https://www.alliantpowder.com/downloads/sds/PowerProSeries.pdf
https://www.alliantpowder.com/downloads/sds/PowerProSeries.pdf
https://monroetn.gov/wp-content/uploads/2024/10/Gun-Powder.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Whenever possible, handle powders within a fume hood or a powder containment hood to
minimize dust.[8][9]

o Use the smallest practical quantities for the procedure.[4]

o To minimize dust generation, transfer powder in small scoops and work close to the
receiving container.[10]

o Keep containers closed when not in use.[10]

o Spill Cleanup:
o Clean up spills immediately.[2][5]
o Avoid dry sweeping or using compressed air which can create dust clouds.[2]

o For small spills, use a brush and dustpan (non-sparking).[5] Wetting the material before
cleanup can help suppress dust.[2]

o Collect spilled material in a suitable, labeled container for disposal.[2]
o Decontaminate the area using wet cleaning methods or a HEPA vacuum.[10]
Disposal Plan

The primary recommended method for the disposal of waste or deteriorated smokeless powder
is controlled burning.

e Regulatory Compliance:

o All disposal must be conducted in accordance with federal, state, and local regulations.[6]
Consult with your institution's environmental health and safety (EHS) department.

o Controlled Burning Protocol:

o This procedure should only be performed by trained personnel in a designated, isolated
outdoor location.
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o Spread the powder in a thin layer in a shallow pile, not exceeding 1 inch in depth and 1
pound in quantity per pile.[4][11]

o Use an ignition train of slow-burning combustible material to allow for safe retreat to a
secure distance before ignition.[4][11]

o Never attempt to burn powder in its container or in large quantities, as this can lead to an
explosion.[4]

 Alternative Disposal:

o Some sources suggest that very small quantities can be spread on a lawn as a nitrogen-
rich fertilizer, though this should be verified with local environmental regulations.[12]

o Never dispose of smokeless powder in the trash or down the drain.[6][11] Water will not
permanently neutralize it.[13]

Visual Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of T-0509
(Smokeless Powder) from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of T-0509 (Smokeless Powder).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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